Cas no 1805188-34-4 (Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate
• CAS No: 1805188-34-4
• MF: C₁₂H₉BrF₃NO₂
• MW: 336.104573011398
• CID: 4945683
• Update Time: 2025-10-21

Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate
• ethyl 2-[5-bromo-4-cyano-2-(trifluoromethyl)phenyl]acetate

• Inchi： 1S/C12H9BrF3NO2/c1-2-19-11(18)5-7-4-10(13)8(6-17)3-9(7)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： JICURKJAPWSALA-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(F)(F)F)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate

Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate, with CAS No. 1805188-34-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, cyano, and trifluoromethyl groups, along with an ethyl ester group. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The bromine substituent in the molecule plays a crucial role in determining its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry, particularly in the development of bioactive molecules. The cyano group further enhances the compound's electronic properties, making it suitable for applications in both synthetic and analytical chemistry. Additionally, the trifluoromethyl group introduces steric and electronic effects that can significantly influence the compound's behavior in different chemical environments.

Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate has been extensively studied for its potential as an intermediate in the synthesis of complex organic molecules. Researchers have employed this compound in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, recent advancements in Suzuki-Miyaura coupling reactions have demonstrated the efficiency of this compound as a coupling partner, enabling the formation of biaryl structures with high precision.

In addition to its role in organic synthesis, Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate has shown promise in materials science. The trifluoromethyl group imparts unique physical properties to the molecule, such as enhanced thermal stability and solubility characteristics. These properties make it a valuable candidate for applications in polymer chemistry and nanotechnology. For example, studies have explored its use as a monomer in the synthesis of fluoropolymers with tailored functionalities.

The synthesis of Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate involves a series of carefully designed steps to ensure high purity and yield. Recent advancements in catalytic methods have significantly improved the efficiency of its production process. For instance, the use of palladium catalysts has enabled selective bromination and cyanation reactions under mild conditions, reducing both time and cost associated with traditional synthetic routes.

From a pharmacological perspective, Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate has been investigated for its potential as a lead compound in drug discovery programs. Its structural features make it an attractive candidate for targeting various disease states, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in these pathological processes.

In conclusion, Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805188-34-4) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique combination of functional groups positions it as an invaluable tool for researchers seeking to explore new frontiers in organic synthesis, materials science, and pharmacology.